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Compound of Interest

Compound Name:
1-(3,5-Dichlorophenyl)propan-1-

one

CAS No.: 92821-92-6

Cat. No.: B1419120

Get Quote

An In-depth Technical Guide to the Molecular Structure of 1-(3,5-Dichlorophenyl)propan-1-
one

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 1-(3,5-Dichlorophenyl)propan-1-
one, a halogenated aromatic ketone. Designed for researchers, medicinal chemists, and

professionals in drug development, this document delves into the compound's structural

elucidation, synthesis, and physicochemical properties. The narrative emphasizes the causal

relationships behind experimental methodologies, ensuring a deep and practical understanding

of the molecule's characteristics.

Molecular Identity and Physicochemical
Characteristics
1-(3,5-Dichlorophenyl)propan-1-one, also known as 3',5'-Dichloropropiophenone, is a solid

organic compound characterized by a propiophenone core substituted with two chlorine atoms
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at the meta positions of the phenyl ring.[1][2] This substitution pattern significantly influences

the molecule's electronic properties and reactivity.

The fundamental identification and physical properties are summarized below. These values

are critical for experimental design, dictating appropriate solvents, reaction temperatures, and

purification strategies.

Property Value Source(s)

IUPAC Name
1-(3,5-dichlorophenyl)propan-

1-one
[3]

Synonyms 3,5-Dichloropropiophenone [1]

CAS Number 92821-92-6 [1][2][3]

Molecular Formula C₉H₈Cl₂O [1][3]

Molecular Weight 203.07 g/mol [1][3]

Physical Form Solid [2]

Boiling Point
299 °C at 760 mmHg

(Predicted)
[2]

SMILES
CCC(=O)C1=CC(=CC(=C1)Cl)

Cl
[1][3]

InChIKey
KFXWPKDEAPLDKF-

UHFFFAOYSA-N
[3]

Synthesis via Friedel-Crafts Acylation
The most direct and industrially relevant synthesis of 1-(3,5-Dichlorophenyl)propan-1-one is

the Friedel-Crafts acylation of 1,3-dichlorobenzene.[4] This electrophilic aromatic substitution

reaction provides a robust method for forming the crucial carbon-carbon bond between the

aromatic ring and the acyl group.[5]

Mechanistic Rationale
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The reaction is catalyzed by a strong Lewis acid, typically aluminum chloride (AlCl₃). The

causality of the mechanism is as follows:

Generation of the Electrophile: The Lewis acid catalyst coordinates to the chlorine atom of

propanoyl chloride. This polarization weakens the C-Cl bond, leading to its cleavage and the

formation of a resonance-stabilized propanoyl cation (an acylium ion).[4][6] This step is

critical as it generates the potent electrophile required to attack the aromatic ring.

Electrophilic Attack: The electron-rich π-system of the 1,3-dichlorobenzene ring acts as a

nucleophile, attacking the electrophilic carbon of the acylium ion. This forms a non-aromatic

carbocation intermediate known as a sigma complex or arenium ion. The two chlorine atoms

on the ring are deactivating, meaning they withdraw electron density and slow down this step

compared to unsubstituted benzene. However, they are ortho-, para-directing. Given the 1,3-

substitution, the attack occurs at the C5 position (ortho to one chlorine and para to the

other), which is sterically accessible and electronically favored.

Re-aromatization: A weak base (such as the AlCl₄⁻ complex formed in the first step)

abstracts a proton from the carbon bearing the new acyl group.[6] This restores the

aromaticity of the ring, yielding the final product, 1-(3,5-Dichlorophenyl)propan-1-one, and

regenerating the AlCl₃ catalyst (in principle).

The overall workflow for this synthesis is depicted below.
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Synthesis Workflow for 1-(3,5-Dichlorophenyl)propan-1-one

Reactants

Reaction Step

Work-up & Isolation

Purification

1,3-Dichlorobenzene

Friedel-Crafts Acylation
(Anhydrous Solvent, e.g., DCM)

0°C to Reflux

Combine

Propanoyl Chloride

Combine

AlCl₃ (Lewis Acid)

Combine

Quench with Ice/HCl

Reaction Mixture

Organic Extraction
(e.g., Ethyl Acetate)

Wash & Dry

Column Chromatography
or Recrystallization

Crude Product

1-(3,5-Dichlorophenyl)propan-1-one

Pure Product
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Key MS Fragmentation Pathways

[C₉H₈Cl₂O]⁺˙
m/z = 202/204/206

(Molecular Ion)

[C₇H₃Cl₂O]⁺
m/z = 173/175/177

(3,5-Dichlorobenzoyl cation)

- C₂H₅˙
(Alpha-Cleavage)

[C₂H₅]˙
(Ethyl radical, not detected)

[C₆H₃Cl₂]⁺
m/z = 145/147/149

(Dichlorophenyl cation)

- CO

CO
(Neutral loss)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1419120/docs#1-3-5-dichlorophenyl-propan-1-one-
molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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